Neurokinin A TFA: A Technical Guide to its Discovery, Synthesis, and Signaling
Neurokinin A TFA: A Technical Guide to its Discovery, Synthesis, and Signaling
For Researchers, Scientists, and Drug Development Professionals
Abstract
Neurokinin A (NKA), a member of the tachykinin family of neuropeptides, plays a significant role in a variety of physiological processes, including smooth muscle contraction, inflammation, and pain transmission. Its biological effects are primarily mediated through the neurokinin-2 (NK2) receptor. This technical guide provides a comprehensive overview of the discovery of Neurokinin A, a detailed examination of its chemical synthesis with a focus on the trifluoroacetate (TFA) salt, and an in-depth exploration of its signal transduction pathways. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and related fields.
Discovery and Overview
Neurokinin A, also known as Substance K, is a decapeptide that was first isolated from the porcine spinal cord.[1] It belongs to the tachykinin family of neuropeptides, which are characterized by a common C-terminal sequence, Phe-X-Gly-Leu-Met-NH2.[2] NKA is encoded by the preprotachykinin-A gene (PPT-A), which also encodes for Substance P.[2]
The amino acid sequence of Neurokinin A is: **His-Lys-Thr-Asp-Ser-Phe-Val-Gly-Leu-Met-NH₂ (HKTDSFVGLM-NH₂) **[2]
NKA exerts its biological effects by binding to G-protein coupled receptors, with a primary affinity for the NK2 receptor.[2] Its roles in stimulating extravascular smooth muscle, vasodilation, and immune system activation have made it a subject of interest in various therapeutic areas.
Synthesis of Neurokinin A TFA
The chemical synthesis of Neurokinin A is predominantly achieved through Solid-Phase Peptide Synthesis (SPPS), with the Fmoc (9-fluorenylmethyloxycarbonyl) strategy being the most common approach due to its milder deprotection conditions compared to the Boc (tert-butyloxycarbonyl) strategy. The resulting peptide is typically isolated as a trifluoroacetate (TFA) salt, a consequence of using TFA in the final cleavage and purification steps.
Solid-Phase Peptide Synthesis (SPPS) Workflow
The synthesis of Neurokinin A involves the sequential addition of Fmoc-protected amino acids to a growing peptide chain anchored to a solid resin support.
Caption: General workflow for the Solid-Phase Peptide Synthesis of Neurokinin A.
Experimental Protocols
Below are detailed experimental protocols for the synthesis, cleavage, purification, and characterization of Neurokinin A.
Protocol 1: Fmoc-Based Solid-Phase Peptide Synthesis of Neurokinin A
This protocol outlines the manual synthesis of Neurokinin A on a Rink Amide resin.
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Resin Preparation:
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Start with 100 mg of Rink Amide resin (0.5-1.0 mmol/g loading capacity) in a fritted syringe reaction vessel.
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Swell the resin in dimethylformamide (DMF) for 30 minutes.
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Fmoc Deprotection:
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Drain the DMF.
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Add 2 mL of 20% piperidine in DMF to the resin.
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Agitate for 5 minutes, then drain.
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Repeat the piperidine treatment for an additional 15 minutes.
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Wash the resin thoroughly with DMF (5 x 2 mL).
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Amino Acid Coupling:
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In a separate vial, pre-activate the Fmoc-protected amino acid (3 equivalents to resin loading) with HCTU (2.9 equivalents) and DIPEA (6 equivalents) in DMF for 2 minutes.
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Add the activated amino acid solution to the resin.
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Agitate for 1-2 hours at room temperature.
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Monitor the coupling reaction using a Kaiser test. If the test is positive (blue beads), indicating incomplete coupling, repeat the coupling step.
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Once the Kaiser test is negative (colorless/yellow beads), wash the resin with DMF (5 x 2 mL).
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Chain Elongation:
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Repeat steps 2 and 3 for each amino acid in the Neurokinin A sequence, starting from the C-terminal methionine and proceeding to the N-terminal histidine.
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Protocol 2: Cleavage of Neurokinin A from Resin
This protocol describes the cleavage of the synthesized peptide from the solid support and the simultaneous removal of side-chain protecting groups.
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Resin Preparation:
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After the final Fmoc deprotection and washing of the fully assembled peptide-resin, wash with dichloromethane (DCM) (3 x 2 mL) and dry the resin under a stream of nitrogen.
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Cleavage Cocktail Preparation:
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Prepare a cleavage cocktail of Trifluoroacetic acid (TFA)/Triisopropylsilane (TIS)/Water (95:2.5:2.5 v/v/v). Caution: TFA is highly corrosive and should be handled in a fume hood with appropriate personal protective equipment.
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Cleavage Reaction:
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Add 2 mL of the cleavage cocktail to the dried peptide-resin.
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Agitate at room temperature for 2-3 hours.
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Peptide Precipitation:
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Filter the resin and collect the TFA solution containing the cleaved peptide.
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Precipitate the peptide by adding the TFA solution dropwise to a 10-fold volume of cold diethyl ether.
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Centrifuge the ether suspension to pellet the peptide.
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Decant the ether and repeat the ether wash twice to remove residual scavengers.
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Dry the peptide pellet under vacuum.
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Protocol 3: Purification and Characterization of Neurokinin A TFA
This protocol details the purification of the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) and subsequent characterization.
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Purification by RP-HPLC:
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Dissolve the crude peptide in a minimal amount of Buffer A (e.g., 0.1% TFA in water).
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Purify the peptide using a preparative C18 RP-HPLC column.
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Elute the peptide with a linear gradient of Buffer B (e.g., 0.1% TFA in acetonitrile) over a specified time (e.g., 20-60% Buffer B over 40 minutes).
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Monitor the elution profile at 220 nm and 280 nm.
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Collect fractions corresponding to the major peak.
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Purity Analysis:
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Analyze the purity of the collected fractions using an analytical C18 RP-HPLC column with a similar gradient. A purity of >98% is typically desired.
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Characterization by Mass Spectrometry:
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Confirm the identity of the purified peptide by electrospray ionization mass spectrometry (ESI-MS) or matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry.
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The expected monoisotopic mass of Neurokinin A is approximately 1132.3 Da.
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Quantitative Data
The following table summarizes typical quantitative data associated with the synthesis of Neurokinin A. Actual results may vary depending on the specific synthesis conditions and scale.
| Parameter | Typical Value | Reference |
| Synthesis Scale | 0.1 mmol | |
| Crude Peptide Yield | 60-80% | General SPPS |
| Purified Peptide Yield | 15-30% | General SPPS |
| Purity (by HPLC) | >98% | |
| Molecular Weight (calc.) | 1133.34 g/mol | |
| Molecular Formula | C₅₀H₈₀N₁₄O₁₄S | |
| Mass (ESI-MS) [M+H]⁺ | ~1133.3 Da |
Neurokinin A Signaling Pathway
Neurokinin A primarily exerts its effects through the NK2 receptor, a G-protein coupled receptor (GPCR). The binding of NKA to the NK2 receptor initiates a cascade of intracellular events.
NK2 Receptor Activation and Downstream Signaling
The NK2 receptor is coupled to the Gq alpha subunit of the heterotrimeric G-protein.
Caption: Neurokinin A signaling pathway via the NK2 receptor.
Signaling Cascade:
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Receptor Binding: Neurokinin A binds to the extracellular domain of the NK2 receptor.
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G-Protein Activation: This binding induces a conformational change in the receptor, leading to the activation of the associated Gq protein. The Gαq subunit exchanges GDP for GTP and dissociates from the Gβγ subunits.
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Phospholipase C Activation: The activated Gαq subunit stimulates phospholipase C (PLC).
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Second Messenger Generation: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).
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Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytosol.
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Protein Kinase C Activation: DAG remains in the plasma membrane and, along with the increased intracellular calcium concentration, activates protein kinase C (PKC).
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Cellular Response: The elevated intracellular calcium and activated PKC lead to a variety of downstream cellular responses, including smooth muscle contraction, neurotransmission, and pro-inflammatory effects.
Conclusion
Neurokinin A TFA is a vital tool for research in pharmacology, neuroscience, and drug development. Understanding its synthesis, particularly the implications of the TFA counter-ion, is crucial for accurate and reproducible experimental results. The elucidation of its signaling pathway through the NK2 receptor provides a foundation for the development of novel therapeutics targeting conditions influenced by tachykinin signaling. This guide serves as a foundational resource, providing both the theoretical background and practical protocols necessary for working with this important neuropeptide.
